![molecular formula C14H15N3 B2395336 1-(4,6-dimethylpyrimidin-2-yl)-2,3-dihydro-1H-indole CAS No. 1090805-31-4](/img/structure/B2395336.png)
1-(4,6-dimethylpyrimidin-2-yl)-2,3-dihydro-1H-indole
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Overview
Description
1-(4,6-dimethylpyrimidin-2-yl)-2,3-dihydro-1H-indole, also known as DIMP, is a synthetic compound that has gained significant attention in scientific research. DIMP is a heterocyclic compound that contains a pyrimidine ring and an indole ring. It has been found to have various biochemical and physiological effects and has been studied extensively for its potential applications in different fields.
Scientific Research Applications
Medicinal Chemistry and Drug Development
The pyrimidine nucleus is a crucial component in many biologically active molecules. As such, derivatives like our compound play a pivotal role in drug discovery. Researchers explore its potential as a scaffold for designing novel drugs targeting various diseases. For instance, pyrimidine analogs have demonstrated antibacterial, antifungal, antiparasitic, anti-inflammatory, antihypertensive, antiviral, antioxidant, herbicidal, and anticancer activities .
Coordination Chemistry
Given its structural features, our compound could serve as a ligand in coordination complexes. Researchers can explore its coordination behavior with transition metal ions. Such complexes may find applications in catalysis, luminescence, or magnetic materials.
Mechanism of Action
Target of Action
Compounds with similar structures, such as ambrisentan , are known to target endothelin receptors, specifically the type A endothelin receptor . These receptors play a crucial role in vasoconstriction and the proliferation of smooth muscle cells .
Mode of Action
Based on the structural similarity to ambrisentan , it can be hypothesized that it may act as an antagonist at its target receptor, preventing the binding of endogenous ligands and thus inhibiting the downstream effects of receptor activation .
Biochemical Pathways
If it indeed targets endothelin receptors like ambrisentan , it would affect the endothelin signaling pathway. This pathway plays a key role in various physiological processes, including vasoconstriction, cell proliferation, and fibrosis .
Result of Action
If it acts similarly to ambrisentan , it may result in vasodilation and a reduction in cell proliferation, which could potentially be beneficial in conditions such as pulmonary arterial hypertension .
properties
IUPAC Name |
1-(4,6-dimethylpyrimidin-2-yl)-2,3-dihydroindole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3/c1-10-9-11(2)16-14(15-10)17-8-7-12-5-3-4-6-13(12)17/h3-6,9H,7-8H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQAOMMSEBGAKKV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCC3=CC=CC=C32)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4,6-dimethylpyrimidin-2-yl)-2,3-dihydro-1H-indole |
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